Cas no 6441-19-6 (Propanenitrile, 2-(3,5-dimethoxyphenoxy)-)

• Product Name: Propanenitrile, 2-(3,5-dimethoxyphenoxy)-
• CAS No: 6441-19-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 423880
• PubChem ID: 15953686
• Update Time: 2025-04-19

Propanenitrile, 2-(3,5-dimethoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-(3,5-dimethoxyphenoxy)-
• 2-(3,5-dimethoxyphenoxy)propanenitrile
• 6441-19-6
• AKOS008952346
• DTXSID60580439

• Inchi： 1S/C11H13NO3/c1-8(7-12)15-11-5-9(13-2)4-10(6-11)14-3/h4-6,8H,1-3H3
• InChI Key： SDRCHNMNTGTFKX-UHFFFAOYSA-N
• SMILES： O(C(C#N)C)C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.48